![molecular formula C10H7BrN2O3 B5210697 1-(3-bromophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B5210697.png)
1-(3-bromophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-bromophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as Bromopyruvic acid (BPA), is a chemical compound that has gained significant interest in scientific research due to its potential applications in cancer treatment. BPA is a derivative of pyruvic acid and is known to inhibit the energy metabolism of cancer cells, leading to their death.
Scientific Research Applications
BPA has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the energy metabolism of cancer cells by inhibiting the activity of enzymes such as lactate dehydrogenase and pyruvate dehydrogenase. This leads to the accumulation of toxic metabolites within the cancer cells, ultimately leading to their death. BPA has also been shown to sensitize cancer cells to radiation therapy, making it a potential adjuvant therapy for cancer treatment.
Mechanism of Action
BPA inhibits the energy metabolism of cancer cells by inhibiting the activity of enzymes involved in the glycolytic pathway. This leads to the accumulation of toxic metabolites such as lactate and pyruvate within the cancer cells, ultimately leading to their death. BPA has also been shown to inhibit the activity of enzymes involved in the tricarboxylic acid cycle, further disrupting the energy metabolism of cancer cells.
Biochemical and Physiological Effects:
BPA has been shown to have a selective cytotoxic effect on cancer cells, while sparing normal cells. This is due to the higher energy demands of cancer cells, which make them more vulnerable to BPA-induced energy depletion. BPA has also been shown to induce apoptosis (programmed cell death) in cancer cells, further contributing to its cytotoxic effects.
Advantages and Limitations for Lab Experiments
One advantage of using BPA in lab experiments is its selective cytotoxicity towards cancer cells, which makes it a potential therapeutic agent for cancer treatment. However, BPA has some limitations as well. It is unstable in aqueous solutions and has a short half-life, which makes it difficult to administer in vivo. Additionally, BPA has not been extensively studied in clinical trials, which limits its potential therapeutic applications.
Future Directions
There are several future directions for BPA research. One potential direction is the development of more stable analogs of BPA that can be administered in vivo. Another direction is the identification of biomarkers that can predict the sensitivity of cancer cells to BPA-induced energy depletion. Additionally, further studies are needed to evaluate the safety and efficacy of BPA in clinical trials.
Synthesis Methods
The synthesis of BPA involves the reaction of 3-bromobenzoyl chloride with sodium pyruvate in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as column chromatography and recrystallization.
properties
IUPAC Name |
1-(3-bromophenyl)-1,3-diazinane-2,4,6-trione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrN2O3/c11-6-2-1-3-7(4-6)13-9(15)5-8(14)12-10(13)16/h1-4H,5H2,(H,12,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYZDZIHRTZBGTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(=O)N(C1=O)C2=CC(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
39.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49668802 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-(3-bromophenyl)pyrimidine-2,4,6(1H,3H,5H)-trione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.